9-[hydroxy-(4-hydroxyphenyl)methyl]-3-(1H-indol-3-ylmethyl)-15-propan-2-yl-1,4,7,10,13,16,19-heptazabicyclo[19.3.0]tetracosane-2,5,8,11,14,17,20-heptone

• Molecular Formula: C36H44N8O9
• Molecular Weight: 732.8 g/mol
• IUPAC Name: 9-[hydroxy-(4-hydroxyphenyl)methyl]-3-(1H-indol-3-ylmethyl)-15-propan-2-yl-1,4,7,10,13,16,19-heptazabicyclo[19.3.0]tetracosane-2,5,8,11,14,17,20-heptone
• InChI: InChI=1S/C36H44N8O9/c1-19(2)30-34(51)39-18-29(48)43-31(32(49)20-9-11-22(45)12-10-20)35(52)40-16-27(46)41-25(14-21-15-37-24-7-4-3-6-23(21)24)36(53)44-13-5-8-26(44)33(50)38-17-28(47)42-30/h3-4,6-7,9-12,15,19,25-26,30-32,37,45,49H,5,8,13-14,16-18H2,1-2H3,(H,38,50)(H,39,51)(H,40,52)(H,41,46)(H,42,47)(H,43,48)
• InChI Key: SYBLQDYULNRQHI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1C(=O)NCC(=O)NC(C(=O)NCC(=O)NC(C(=O)N2CCCC2C(=O)NCC(=O)N1)CC3=CNC4=CC=CC=C43)C(C5=CC=C(C=C5)O)O

Description

This compound is a highly complex macrocyclic polyazabicyclo system with seven nitrogen atoms (heptazabicyclo) and seven ketone groups (heptone), forming a 24-membered bicyclo[19.3.0]tetracosane backbone. Key substituents include:

• A 4-hydroxyphenylhydroxymethyl group at position 9, contributing phenolic and hydroxyl functionalities.
• An isopropyl group at position 15, enhancing hydrophobicity and steric bulk.

Its synthesis likely involves multi-step cyclization and functional group modifications, as seen in analogous macrocycles .

Biological Activity

The compound 9-[hydroxy-(4-hydroxyphenyl)methyl]-3-(1H-indol-3-ylmethyl)-15-propan-2-yl-1,4,7,10,13,16,19-heptazabicyclo[19.3.0]tetracosane-2,5,8,11,14,17,20-heptone is a complex organic molecule with a unique bicyclic structure and multiple functional groups. Its intricate design suggests potential for diverse biological activities. This article reviews the biological activity of this compound based on existing research findings.

Chemical Structure and Properties

This compound features:

• Bicyclic Framework : The heptazabicyclo structure contributes to its stability.
• Functional Groups : Hydroxyl and indole moieties are present, which are known to influence biological activity.

Table 1: Structural Features of the Compound

Feature	Description
Bicyclic Structure	Heptazabicyclo framework
Hydroxyl Groups	Present at specific positions
Indole Moiety	Contributes to pharmacological properties

Biological Activity

The biological activity of this compound has not been extensively studied; however, preliminary insights suggest several potential pharmacological effects:

1. Antioxidant Activity

The presence of hydroxyl groups indicates potential antioxidant properties. Compounds with similar structures have shown effectiveness in neutralizing free radicals.

2. Anticancer Potential

Research on structurally similar compounds suggests that they may inhibit cancer cell proliferation. The indole moiety is often associated with anticancer activities due to its ability to interact with various biological targets.

3. Neuroprotective Effects

Indole derivatives have been linked to neuroprotective properties. The compound could potentially influence pathways related to neurodegenerative diseases.

Case Studies and Research Findings

Several studies have explored the biological implications of compounds with similar structures:

• Study on Indole Derivatives : Research indicated that indole-based compounds exhibit significant anti-inflammatory and anticancer activities through various mechanisms including apoptosis induction in cancer cells .
• Molecular Docking Studies : Similar compounds have undergone molecular docking studies revealing their potential as inhibitors for key enzymes involved in neurodegenerative diseases .

Understanding the mechanism of action is crucial for elucidating the biological effects of this compound:

• Enzyme Inhibition : The hydroxyl groups may facilitate interactions with enzymes such as acetylcholinesterase (AChE), potentially leading to enhanced cognitive function.
• Receptor Binding : The indole structure can interact with serotonin receptors, influencing mood and cognitive processes.

Future Directions

Further research is necessary to fully elucidate the biological activity and therapeutic potential of this compound:

• In Vitro and In Vivo Studies : Comprehensive studies are needed to assess the efficacy and safety profile.
• Mechanistic Studies : Investigating the specific pathways influenced by this compound will provide insights into its pharmacological applications.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound shares structural motifs with azabicyclic and indole-containing macrocycles. Below is a comparative analysis:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Functional Groups	Biological Relevance
Target Compound	Likely C₃₅H₄₃N₇O₉*	~765.8*	24-membered heptazabicyclo, indole, 4-hydroxyphenyl, isopropyl	7 ketones, hydroxyl, indole NH	Hypothesized enzyme inhibition
Pashinintide A (CID: 122386973)	C₂₈H₃₅N₇O₆	565.6	24-membered hexaazatricyclo, indole, methyl group	6 ketones, indole NH	Plant cyclopeptide, computational studies
Modified Ilamycin Derivative (Compound 24)	C₄₈H₆₃N₇O₁₁	950.1	21-membered heptaazacyclo, indole, nitrobenzyl, butenyl	7 ketones, nitro, hydroxyl	Antifungal/antibacterial activity
10-(4-chlorophenyl)-8-(4-hydroxy-3-methoxyphenyl)-heptazatricyclo derivative	Not specified	Not specified	Pentacyclic heptazatricyclo, chlorophenyl, methoxyphenyl	Ketone, methoxy, hydroxyl	Pharmacodynamic studies

Key Structural and Functional Differences:

In contrast, the ilamycin derivative’s 21-membered heptaazacyclo backbone allows conformational flexibility, which may improve membrane permeability .

Substituent Impact: The 4-hydroxyphenyl group in the target compound introduces stronger hydrogen-bonding capacity compared to the nitrobenzyl group in ilamycin derivatives, which may enhance binding to polar active sites .

Bioactivity Hypotheses :

• Indole-containing analogs like Pashinintide A and ilamycin derivatives exhibit antimicrobial properties, suggesting the target compound may share similar mechanisms .
• The high ketone density (7 vs. 6 in Pashinintide A) increases polarity, possibly limiting blood-brain barrier penetration but improving solubility .